2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetic acid

• IUPAC Name: 2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)10-7(5-9(16)17)6-3-1-2-4-8(6)15-10/h1-4,15H,5H2,(H,16,17)
• InChI Key: QZRVCUOJFCWPCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)C(F)(F)F)CC(=O)O
• Molecular Formula: C11H8F3NO2
• DSSTOX Substance ID: DTXSID70345894
• Molecular Weight: 243.18 g/mol
• CAS RN: 132502-93-3

Description

2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetic acid, also known as 2-TFA, is an organic compound with a number of applications in the scientific and medical research fields. It is a derivative of indole-3-acetic acid (IAA), a naturally occurring plant hormone, and is used as a synthetic analog of IAA. 2-TFA has a variety of uses in research, including as a substrate for enzyme assays, as a ligand in binding assays, and as a reagent in organic synthesis. Its biochemical and physiological effects have been studied in a number of different areas of research, and it has been shown to have a number of advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis of Indoloketopiperazines

2-(3-Chloro-2-formyl-1H-indol-1-yl) acetic acid, a related compound, undergoes a one-pot, three-component Ugi reaction to yield novel substituted indoloketopiperazine derivatives. This showcases its utility in synthesizing biologically active indole derivatives (Ghandi, Zarezadeh, & Taheri, 2012).

Fluoroacetylation of Indoles

Fluorinated acetic acids, such as 2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetic acid, are used for fluoroacetylation of indoles. This leads to the synthesis of diverse fluoromethyl indol-3-yl ketones, a process important in medicinal chemistry (Yao, Ren, Wang, & Guan, 2016).

Antibacterial and Anti-Enzymatic Potentials

2-(1H-Indol-3-yl)acetic acid derivatives exhibit antibacterial activity against various bacterial strains and moderate anti-enzymatic potential against enzymes like α-Glucosidase and Butyrylcholinesterase, indicating potential therapeutic applications (Rubab et al., 2017).

Mannich Reaction in Synthesis

2-Trifluoromethyl derivatives of indoles, like this compound, are synthesized using the Mannich reaction. This process is key in producing biologically active indole derivatives, highlighting its importance in synthetic organic chemistry (Miyashita, Kondoh, Tsuchiya, Miyabe, & Imanishi, 1997).

Microwave-Assisted Synthesis

The compound is used in microwave-assisted synthesis of indole derivatives, demonstrating its role in facilitating rapid and efficient chemical syntheses (Parshotam, Brazier, Bovill, & Osborn, 2016).

Crystal Structure Analysis

Its derivatives are studied for crystal structure analysis, providing insights into the molecular geometry and interactions crucial for pharmaceutical applications (Li, Liang, & Tai, 2009).

Synthesis of Novel Indole-Benzimidazole Derivatives

2-Methylindole-3-acetic acid, a related compound, is used to synthesize indole-benzimidazole derivatives, highlighting its role in creating complex organic molecules (Wang, Liu, Xu, Jiang, & Kang, 2016).